Cas no 2137886-05-4 (3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid)

• Product Name: 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid
• CAS No: 2137886-05-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5898845
• PubChem ID: 165836997
• Update Time: 2025-10-20

3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137886-05-4
• 3-[(cyclopropylformamido)methyl]oxolane-3-carboxylic acid
• EN300-763315
• 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid

• Inchi： 1S/C10H15NO4/c12-8(7-1-2-7)11-5-10(9(13)14)3-4-15-6-10/h7H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： OOPGVHPNFUBCIE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)CNC(C1CC1)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid

3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid: A Novel Compound with Promising Therapeutic Potential

3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid represents a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and biological research. This compound, with the chemical formula CAS No. 2137886-05-4, is characterized by its complex ring system and functional groups, which contribute to its diverse pharmacological properties. The synthesis of this molecule involves the integration of a cyclopropyl group, a formamido moiety, and an oxolane ring, making it a valuable target for further exploration in therapeutic development.

Recent studies have highlighted the importance of oxolane-3-carboxylic acid derivatives in modulating cellular processes, particularly in the context of inflammatory diseases and neurodegenerative disorders. The incorporation of the Cyclopropylformamido group into the molecular framework may enhance the compound's ability to interact with specific protein targets, thereby influencing its biological activity. This structural feature is believed to play a critical role in the molecule's potential to act as an inhibitor of key enzymes involved in disease pathways.

One of the most promising areas of research involving 3-[(Cycloprop,ylformamido)methyl]oxolane-3-carboxylic acid is its potential application in the treatment of neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that compounds with similar scaffolds can modulate the activity of acetylcholinesterase and other enzymes associated with synaptic dysfunction. The unique spatial arrangement of the methyl and formamido groups in this molecule may enable it to selectively target these enzymes, offering a new therapeutic strategy for managing neurodegenerative disorders.

Another area of interest is the role of oxolane-3-carboxylic acid derivatives in anti-inflammatory therapies. The cyclopropyl ring system is known to confer structural rigidity to molecules, which can influence their binding affinity to target proteins. Recent advancements in computational modeling have suggested that the Cyclopropylformamido moiety may enhance the compound's ability to interact with cytokine receptors, thereby reducing the production of pro-inflammatory mediators. This property makes 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid a potential candidate for the development of novel anti-inflammatory agents.

From a synthetic perspective, the preparation of 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid involves a multi-step process that requires careful optimization of reaction conditions. The formation of the oxolane ring is a critical step in the synthesis, as it dictates the overall conformation of the molecule. Recent advances in asymmetric catalysis have enabled the efficient synthesis of chiral derivatives of this compound, which may exhibit distinct biological activities compared to their racemic counterparts.

In the context of drug discovery, the formamido group in 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid is of particular interest due to its ability to participate in hydrogen bonding interactions with biological targets. This property is believed to contribute to the molecule's selectivity for specific receptors or enzymes. Additionally, the methyl substituent may influence the molecule's solubility and metabolic stability, which are critical factors in the development of pharmaceutical compounds.

Recent studies have also explored the potential of oxolane-3-carboxylic acid derivatives in the treatment of metabolic disorders. The cyclic structure of the oxolane ring is thought to enhance the molecule's ability to interact with lipid metabolism-related proteins, making it a promising candidate for the development of drugs targeting conditions such as diabetes and obesity. The integration of the Cyclopropylformamido group into the molecular framework may further modulate these interactions, offering new avenues for therapeutic intervention.

The biological activity of 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid is also being investigated in the context of cancer research. Preliminary studies suggest that this compound may exhibit anti-proliferative effects against certain cancer cell lines, potentially through the modulation of signaling pathways involved in cell growth and apoptosis. The unique combination of functional groups in this molecule may enable it to selectively target cancer cells while minimizing toxicity to healthy tissues.

From a pharmacological standpoint, the oxolane-3-carboxylic acid scaffold is known for its versatility in drug design. The ability to introduce various substituents into this structure allows for the fine-tuning of the molecule's biological activity. For instance, the Cyclopropylformamido group in 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid may serve as a platform for further chemical modifications, enabling the development of derivatives with enhanced potency or improved pharmacokinetic profiles.

Overall, 3-[(Cyclopropylformamido)methyl]oxolane-3-carboxylic acid represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, including the Cyclopropylformamido group and the oxolane-3-carboxylic acid scaffold, suggest a wide range of potential applications in therapeutic development. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the discovery of new treatments for a variety of diseases.